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Compound of Interest

Compound Name: Rubidium nitrate

Cat. No.: B080625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rubidium nitrate (RbNO₃) is a specialty chemical employed in pyrotechnics for its unique

spectral properties. Unlike more common alkali metal nitrates, such as potassium nitrate or

sodium nitrate, rubidium nitrate is not typically used for vibrant color effects in commercial

fireworks.[1] Instead, its applications are concentrated in specialized military and technical

domains where its emissions in the far-red and near-infrared (NIR) regions of the

electromagnetic spectrum are highly valued.[1] This document provides an overview of the

applications of rubidium nitrate in pyrotechnics and flares, along with detailed protocols for the

preparation and analysis of such compositions.

Physicochemical Properties of Rubidium Nitrate
A summary of the key physicochemical properties of rubidium nitrate is presented in Table 1.

These properties are fundamental to understanding its behavior as an oxidizing agent in

pyrotechnic formulations.
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Property Value

Molecular Formula RbNO₃

Molar Mass 147.473 g/mol

Appearance White crystalline powder

Density 3.11 g/cm³

Melting Point 310 °C (590 °F; 583 K) with decomposition

Solubility in Water 44.28 g/100 mL (16 °C)

Flame Color Mauve/light purple

Applications in Pyrotechnics and Flares
The primary applications of rubidium nitrate in pyrotechnics are driven by its specific spectral

emissions and its chemical properties as an effective oxidizer.

Infrared (IR) Illuminating Flares and Tracers
The most significant application of rubidium nitrate is in the formulation of pyrotechnic

compositions for infrared (IR) illumination and tracing.[1] Rubidium compounds emit strongly in

the far-red and near-infrared regions of the spectrum.[1] This characteristic is exploited in

military applications for:

IR Illuminating Flares: These flares provide covert illumination for night vision equipment,

which is sensitive to IR radiation.

Missile Tracking: The strong IR signature from rubidium-containing flares makes them

effective as tracers for tracking the trajectory of projectiles.

Glitter Formulations
Rubidium nitrate has been successfully used as a substitute for potassium nitrate in glitter

formulations.[1] These compositions produce bright, silvery flashes with a delayed effect.[1]

The glitter effect is theorized to be a result of the formation and subsequent oxidation of

intermediate metal sulfides.
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Colorant (Mauve/Light Purple)
In a flame test, rubidium nitrate imparts a mauve or light purple color.[2] However, this color is

not as intense or vibrant as those produced by strontium (red) or barium (green) compounds,

limiting its use as a primary colorant in commercial fireworks.[1] The perceived color is a result

of its emission spectrum, which includes lines in the red and blue-violet regions.

Pyrotechnic Compositions
Several pyrotechnic formulations incorporating rubidium nitrate have been documented. The

following tables summarize some of these compositions. It is important to note that specific

performance data such as burn rate and luminous intensity are not always available in open

literature for these specialized formulations.

General Purpose and IR Flare Compositions
Component Formulation 1 (%) Formulation 2 (%)

Rubidium Nitrate (RbNO₃) ~80 55

Fuel (e.g., Magnesium,

Aluminum)
20 45

Note: The specific fuel and its particle size will significantly impact the performance

characteristics.

Glitter Compositions
Component Percentage (%)

Rubidium Nitrate (RbNO₃) 53

Sulfur 18

Charcoal (airfloat) 11

Aluminum (-325 mesh, spherical) 7

Sodium Bicarbonate 7

Dextrin (binder) 4
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Experimental Protocols
Safety Precaution: The preparation and testing of pyrotechnic compositions should only be

conducted by trained professionals in a controlled laboratory setting with appropriate safety

measures in place, including personal protective equipment (PPE), blast shields, and fire

suppression systems.

Protocol 1: Preparation of a Rubidium Nitrate-Based
Pyrotechnic Composition
This protocol outlines a general method for the preparation of a pressed pyrotechnic

composition.

Materials:

Rubidium Nitrate (RbNO₃), finely powdered

Fuel (e.g., Magnesium powder, 325 mesh), finely powdered

Binder (e.g., Viton or Red Gum)

Solvent (e.g., Acetone for Viton)

Non-sparking mixing tools

Sieves (e.g., 100-mesh)

Hydraulic press

Procedure:

Drying: Ensure all components are thoroughly dried before use to prevent premature

reactions.

Sieving: Pass each component individually through a fine-mesh sieve to ensure a uniform

particle size and break up any agglomerates.

Mixing:
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In a non-sparking container, gently and thoroughly mix the rubidium nitrate and the

binder.

Gradually add the fuel to the mixture and continue to mix until a homogenous powder is

obtained. The "diaper method" (rolling the components on a large sheet of paper) is a

common technique for safe and effective mixing.

Granulation (Optional):

If a granulated powder is desired, slowly add a minimal amount of solvent to the mixture

until it reaches a dough-like consistency.

Pass the moist mass through a coarse sieve to form granules.

Allow the granules to dry completely in a well-ventilated area, away from any ignition

sources.

Pressing:

Accurately weigh the desired amount of the final composition.

Transfer the powder or granules into a die.

Use a hydraulic press to consolidate the composition into a pellet or "star" of the desired

density. The pressing force will need to be optimized for the specific composition and

intended application.

Protocol 2: Measurement of Linear Burn Rate
This protocol describes a method for determining the linear burn rate of a pyrotechnic

composition at ambient pressure.

Apparatus:

A pressed pellet of the pyrotechnic composition of known length.

A high-speed camera.
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A calibrated scale for length measurement.

Ignition source (e.g., a fuse or hot wire).

Procedure:

Sample Preparation: Prepare a cylindrical or rectangular pellet of the pyrotechnic

composition with a uniform cross-section. Measure its length accurately.

Setup: Mount the sample securely in a horizontal or vertical orientation in a well-ventilated

and fire-proof test chamber. Position the high-speed camera to have a clear view of the

entire length of the sample.

Ignition: Ignite one end of the sample using the ignition source.

Recording: Record the entire combustion event with the high-speed camera at a known

frame rate.

Analysis:

Review the video footage frame by frame to determine the time it takes for the flame front

to travel from the point of ignition to the end of the sample.

Calculate the linear burn rate using the formula: Burn Rate (mm/s) = Length of Sample

(mm) / Burn Time (s)

Protocol 3: Spectroscopic and Photometric Analysis
This protocol outlines the procedure for analyzing the light output of a burning pyrotechnic

composition.

Apparatus:

Spectrometer (calibrated for the visible and near-infrared range).

Photometer or radiometer for luminous intensity measurement.

Integrating sphere (optional, for total luminous flux measurement).
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Data acquisition system.

Procedure:

Setup: Position the spectrometer's collection optics and the photometer at a fixed and known

distance from the pyrotechnic sample. The setup should be in a light-proof enclosure to

minimize ambient light interference.

Ignition: Ignite the pyrotechnic sample.

Data Acquisition: Simultaneously record the spectral data and luminous intensity throughout

the duration of the burn.

Data Analysis:

Spectral Analysis: Analyze the spectral data to identify the emission wavelengths. For

rubidium, characteristic lines are found in the red (around 780 nm and 795 nm) and blue-

violet (around 420 nm and 422 nm) regions. The relative intensities of these peaks will

determine the perceived color.

Luminous Intensity: The photometer will provide a direct measurement of the luminous

intensity in candelas. This can be reported as a peak value or an average over the burn

time.

Color Purity: From the spectral data, the CIE chromaticity coordinates can be calculated to

provide a quantitative measure of the color purity.

Visualizations
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Caption: Experimental workflow for the preparation and testing of rubidium nitrate pyrotechnic

compositions.
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Caption: Simplified pathway for color production from rubidium nitrate in a pyrotechnic flame.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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